Cas no 883516-16-3 (2,3-Bis(n-hexylthio)-1,4-naphthalenedione)

• Product Name: 2,3-Bis(n-hexylthio)-1,4-naphthalenedione
• CAS No: 883516-16-3
• MF: C₂₂H₃₀O₂S₂
• MW: 390.602404117584
• CID: 993024
• PubChem ID: 26188719
• Update Time: 2025-04-20

2,3-Bis(n-hexylthio)-1,4-naphthalenedione Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(n-hexylthio)-1,4-naphthalenedione
• 883516-16-3
• AKOS015839958
• 2,3-bis(hexylsulfanyl)naphthalene-1,4-dione

• MDL： MFCD06656511
• Inchi： 1S/C22H30O2S2/c1-3-5-7-11-15-25-21-19(23)17-13-9-10-14-18(17)20(24)22(21)26-16-12-8-6-4-2/h9-10,13-14H,3-8,11-12,15-16H2,1-2H3
• InChI Key： NAROQAYBHJKVTI-UHFFFAOYSA-N
• SMILES： S(C1C(C2C=CC=CC=2C(C=1SCCCCCC)=O)=O)CCCCCC

Computed Properties

• Exact Mass: 390.16900
• Monoisotopic Mass: 390.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 7.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 494.7±45.0 °C at 760 mmHg
• Flash Point: 196.3±18.8 °C
• PSA: 84.74000
• LogP: 6.90420
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2,3-Bis(n-hexylthio)-1,4-naphthalenedione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)